Cas no 2228487-81-6 (tert-butyl N-{4-chloro-2-2-(fluorosulfonyl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-2-2-(fluorosulfonyl)ethylphenyl}carbamate
• CAS No: 2228487-81-6
• MF: C₁₃H₁₇ClFNO₄S
• MW: 337.794785261154
• CID: 6194514
• PubChem ID: 165870577
• Update Time: 2025-10-30

tert-butyl N-{4-chloro-2-2-(fluorosulfonyl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-2-2-(fluorosulfonyl)ethylphenyl}carbamate
• EN300-1871738
• 2228487-81-6
• tert-butyl N-{4-chloro-2-[2-(fluorosulfonyl)ethyl]phenyl}carbamate

• Inchi： 1S/C13H17ClFNO4S/c1-13(2,3)20-12(17)16-11-5-4-10(14)8-9(11)6-7-21(15,18)19/h4-5,8H,6-7H2,1-3H3,(H,16,17)
• InChI Key： IOFPGUAPLBJNHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCS(=O)(=O)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.0550851g/mol
• Monoisotopic Mass: 337.0550851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{4-chloro-2-2-(fluorosulfonyl)ethylphenyl}carbamate

tert-butyl N-{4-chloro-2-2-(fluorosulfonyl)ethylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-chloro-2-2-(fluorosulfonyl)ethylphenyl}carbamate, also identified by the CAS number NO2228487-81-6, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials science. The molecule's structure, which includes a tert-butyl group, a chloro-substituted phenyl ring, and a fluorosulfonyl moiety, contributes to its distinctive reactivity and stability.

Recent studies have highlighted the importance of fluorosulfonyl-containing compounds in modern chemical synthesis. The fluorosulfonyl group in this compound plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for various catalytic applications. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

The synthesis of tert-butyl N-{4-chloro-2-2-(fluorosulfonyl)ethylphenyl}carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced purification techniques, such as chromatography and crystallization, has been instrumental in isolating this compound for further analysis. Its stability under various environmental conditions has been extensively studied, revealing its suitability for long-term storage and transportation without degradation.

In terms of applications, this compound has shown promise in the field of agrochemicals. Its ability to interact with specific enzymes involved in plant growth regulation has led to investigations into its potential as a herbicide or plant growth regulator. Additionally, its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or dielectrics.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments. These findings have paved the way for more efficient synthesis routes and novel application strategies.

The environmental impact of tert-butyl N-{4-chloro-2-2-(fluorosulfonyl)ethylphenyl}carbamate has also been a topic of interest. Studies on its biodegradation pathways and toxicity profiles are ongoing, with the aim of ensuring its safe use in commercial products. Regulatory agencies are closely monitoring these developments to establish guidelines for its handling and disposal.

In conclusion, tert-butyl N-{4-chloro-2-2-(fluorosulfonyl)ethylphenyl}carbamate represents a cutting-edge compound with vast potential across multiple industries. Its unique chemical properties, combined with ongoing research into its applications and environmental impact, position it as a key player in future technological advancements. As scientific understanding of this compound continues to grow, so too will its role in shaping innovative solutions across diverse fields.